Cas no 951306-53-9 (methyl 6-(chloromethyl)pyridine-3-carboxylate;hydrochloride)

• Product Name: methyl 6-(chloromethyl)pyridine-3-carboxylate;hydrochloride
• CAS No: 951306-53-9
• MF: C₈H₉Cl₂NO₂
• MW: 222.068560361862
• MDL: MFCD16036539
• CID: 1083703
• PubChem ID: 50988570
• Update Time: 2025-05-20

methyl 6-(chloromethyl)pyridine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)nicotinate hydrochloride
• methyl 6-(chloromethyl)pyridine-3-carboxylate hydrochloride
• methyl 6-(chloromethyl)pyridine-3-carboxylate;hydrochloride
• 951306-53-9
• AKOS022181923
• EN300-89659
• BNB30653
• SCHEMBL22390127
• METHYL6-(CHLOROMETHYL)NICOTINATEHYDROCHLORIDE
• MFCD16036539
• DB-360835
• G27228

• MDL： MFCD16036539
• Inchi： 1S/C8H8ClNO2.ClH/c1-12-8(11)6-2-3-7(4-9)10-5-6;/h2-3,5H,4H2,1H3;1H
• InChI Key： BFJOWKDRJQVNOR-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(=O)OC)=CN=1.Cl

Computed Properties

• Exact Mass: 221.0010339g/mol
• Monoisotopic Mass: 221.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

methyl 6-(chloromethyl)pyridine-3-carboxylate;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 6-(chloromethyl)pyridine-3-carboxylate;hydrochloride

Comprehensive Overview of Methyl 6-(Chloromethyl)Pyridine-3-Carboxylate Hydrochloride (CAS No. 951306-53-9)

Methyl 6-(chloromethyl)pyridine-3-carboxylate hydrochloride (CAS No. 951306-53-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a pyridine ring with chloromethyl and carboxylate functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. The compound's unique properties, such as its solubility in polar solvents and stability under controlled conditions, have garnered significant attention in modern synthetic chemistry.

In recent years, the demand for pyridine derivatives like methyl 6-(chloromethyl)pyridine-3-carboxylate hydrochloride has surged due to their applications in drug discovery. Researchers are particularly interested in its role as a building block for kinase inhibitors and antiviral agents, aligning with global health trends such as pandemic preparedness. The compound's CAS No. 951306-53-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From an industrial perspective, methyl 6-(chloromethyl)pyridine-3-carboxylate hydrochloride is valued for its scalability in production. Manufacturers emphasize its compatibility with green chemistry principles, reducing waste through optimized catalytic processes. This aligns with the growing emphasis on sustainable synthesis in the chemical sector, a topic dominating forums like the American Chemical Society (ACS) conferences.

Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control of CAS No. 951306-53-9. Purity thresholds exceeding 98% are often required for pharmaceutical-grade batches, driving innovations in purification methods. These advancements address common user queries about compound stability and storage conditions, which are frequently discussed in research communities.

The compound's safety profile is another focal point. While not classified as hazardous under standard regulations, proper handling protocols for chloromethyl derivatives are emphasized in safety data sheets (SDS). This precautionary approach resonates with laboratory professionals seeking best practices for handling reactive intermediates.

Looking ahead, methyl 6-(chloromethyl)pyridine-3-carboxylate hydrochloride is poised to play a pivotal role in precision medicine development. Its structural flexibility enables modifications targeting specific biological pathways, a trend highlighted in recent cancer therapeutics research. Such applications underscore why CAS No. 951306-53-9 remains a staple in chemical catalogs worldwide.